Cas no 1208245-85-5 ((S)-2-(3-(1-(Tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid)

(S)-2-(3-(1-(Tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid structure
1208245-85-5 structure
Product Name:(S)-2-(3-(1-(Tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid
CAS No:1208245-85-5
MF:C18H34N2O5S
MW:390.537964344025
MDL:MFCD22124664
CID:1211538
PubChem ID:50914003
Update Time:2025-04-20

(S)-2-(3-(1-(Tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-N-[(1-{[(2-methyl-2-propanyl)sulfonyl]methyl}cyclohexyl) carbamoyl]-L-valine
    • (S)-2-(3-(1-(tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid
    • (S)-2-(3-(1-((tert-butylsulfonyl)methyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid
    • CS-13886
    • (S)-2-(3-(1-(tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoicacid
    • AKOS037649920
    • DB-247743
    • SCHEMBL6874072
    • CS-M1374
    • 1208245-85-5
    • (2S)-2-[[1-(tert-butylsulfonylmethyl)cyclohexyl]carbamoylamino]-3,3-dimethylbutanoic acid
    • (S)-2-(3-(1-(Tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid
    • MDL: MFCD22124664
    • Inchi: 1S/C18H34N2O5S/c1-16(2,3)13(14(21)22)19-15(23)20-18(10-8-7-9-11-18)12-26(24,25)17(4,5)6/h13H,7-12H2,1-6H3,(H,21,22)(H2,19,20,23)/t13-/m1/s1
    • InChI Key: UEGWAUDFQVIERH-CYBMUJFWSA-N
    • SMILES: S(C(C)(C)C)(CC1(CCCCC1)NC(N[C@H](C(=O)O)C(C)(C)C)=O)(=O)=O

Computed Properties

  • Exact Mass: 390.21884336g/mol
  • Monoisotopic Mass: 390.21884336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 3.3

(S)-2-(3-(1-(Tert-butylsulfonylmethyl)cyclohexyl)ureido)-3,3-dimethylbutanoic acid Pricemore >>

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